2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide

• IUPAC Name: 2-fluoro-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]benzamide
• InChI: InChI=1S/C18H13F4NO2/c19-16-9-2-1-8-15(16)17(24)23-10-3-4-11-25-14-7-5-6-13(12-14)18(20,21)22/h1-2,5-9,12H,10-11H2,(H,23,24)
• InChI Key: CQPNUGUTGRVSNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F)F
• Molecular Formula: C18H13F4NO2
• Molecular Weight: 351.3 g/mol

Description

2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide is a fluorinated aromatic amide. It has a molecular weight of 207.1250. The compound’s linear formula is FC6H3(CF3)CONH2.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C8H5F4NO/c9-6-4(7(13)14)2-1-3-5(6)8(10,11)12/h1-3H,(H2,13,14). This structure can also be viewed as a 2D Mol file or a computed 3D SD file.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 207.1250. Its linear formula is FC6H3(CF3)CONH2. Unfortunately, other specific physical and chemical properties were not found in the sources I retrieved.

Scientific Research Applications

2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide has a wide range of applications in scientific research. It can be used to study protein structure and protein-protein interactions, as well as signaling pathways. This compound can also be used to study the structure and function of enzymes, receptors, and other biological molecules. It has been used in studies of protein-protein interactions, protein folding, and enzyme kinetics. Additionally, this compound has been used in studies of receptor-ligand interactions and drug design.

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl (-cf3) group have been found to exhibit improved drug potency towards certain enzymes, such as reverse transcriptase .

Mode of Action

It is known that molecules with a -cf3 group can enhance drug potency by lowering the pka of certain functional groups, facilitating key hydrogen bonding interactions with proteins .

Biochemical Pathways

Fluorine-containing compounds are known to exhibit numerous pharmacological activities and are found in more than 50 percent of the best-selling drug molecules approved by the us food and drug administration (fda) .

Result of Action

It is known that fluorine-containing compounds can significantly affect pharmaceutical growth .

Advantages and Limitations for Lab Experiments

2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide has several advantages for laboratory experiments. It is a small molecule, which makes it easy to use in experiments. It is also relatively inexpensive and can be synthesized in a variety of ways. Additionally, it has been shown to have a variety of biochemical and physiological effects, which makes it useful for studying proteins and other biological molecules. However, this compound can also have some limitations. It can bind to proteins and other molecules in a non-specific manner, which can make it difficult to study specific proteins. Additionally, it can be difficult to control the concentration of this compound in experiments, which can make it difficult to accurately measure its effects.

Future Directions

2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide has many potential future applications in scientific research. It could be used to study the structure and function of proteins and other biological molecules, as well as their interactions with other molecules. Additionally, it could be used to study the structure and function of enzymes and receptors, and their interactions with drugs and other molecules. It could also be used to study the structure and function of signaling pathways, and to design new drugs that target specific pathways. Finally, this compound could be used to study the effects of environmental chemicals on proteins and other biological molecules.

Synthesis Methods

2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide can be synthesized by a variety of methods. The most common method is by the reaction of 2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzoyl chloride with an amine. This reaction produces the desired this compound product in high yields. Other methods of synthesis include the reaction of 2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzaldehyde with an amine and the reaction of 2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzoyl chloride with an alcohol.